Cas no 2171627-12-4 (4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)
4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
- 2171627-12-4
- EN300-1541421
- 4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
- SCHEMBL21838222
-
- Inchi: 1S/C28H34N2O5/c1-28(2,3)18-12-14-30(15-13-18)26(33)24(16-25(31)32)29-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,29,34)(H,31,32)
- InChI Key: IMJNOISBRBWGIF-UHFFFAOYSA-N
- SMILES: O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541421-0.05g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-0.1g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-0.25g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-0.5g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-1.0g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-2.5g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-5.0g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-10.0g |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1541421-50mg |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541421-100mg |
4-(4-tert-butylpiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171627-12-4 | 100mg |
$2963.0 | 2023-09-26 |
4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
Introduction to 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171627-12-4)
4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171627-12-4) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butylpiperidine moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid functional group. These structural elements contribute to its versatility and utility in various biochemical and therapeutic applications.
The tert-butylpiperidine moiety in 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is known for its lipophilic properties and ability to enhance the permeability of cell membranes. This feature is particularly valuable in drug design, where improving the bioavailability of therapeutic agents is a critical consideration. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to temporarily mask the amino group, facilitating the stepwise construction of complex peptides. The carboxylic acid functional group provides a reactive site for conjugation with other molecules, making this compound a valuable building block in the synthesis of bioconjugates and prodrugs.
Recent research has highlighted the potential of 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The lipophilic nature of the tert-butylpiperidine moiety allows these compounds to penetrate cell membranes more effectively, thereby enhancing their intracellular activity. Additionally, the Fmoc protecting group can be selectively removed under mild conditions, enabling precise control over the timing and location of drug release.
In the context of peptide synthesis, 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid serves as an excellent starting material for the preparation of complex peptides with enhanced stability and biological activity. The Fmoc protecting group ensures that the amino group remains unreactive during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product. Once the peptide synthesis is complete, the Fmoc group can be efficiently removed using standard deprotection protocols.
The carboxylic acid functional group in 4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid provides a versatile handle for further chemical modification. This feature is particularly useful in the development of prodrugs, where the parent drug is modified to improve its pharmacokinetic properties or reduce side effects. For example, conjugation with targeting ligands or polymers can enhance the specificity and efficacy of therapeutic agents, leading to improved treatment outcomes.
In addition to its applications in drug design and peptide synthesis, 4-(4-tert-butylpiperidin-1-yl)-3-{(9H-fluoren–9–yl)methoxycarbonyl}amino}-4–oxobutanoic acid has also been explored for its potential in diagnostic imaging. The fluorenylmethoxycarbonyl (Fmoc) group can be labeled with fluorescent or radioactive tags, enabling real-time monitoring of drug distribution and metabolism in vivo. This capability is crucial for optimizing dosing regimens and assessing treatment efficacy.
The synthesis of 4-(4-tetrt-butylpipridin–1–y)–3-{(9H-fluoren–9–y)methoxyccrbonyl}amino}-4–oxobutanoic acid typically involves a multi-step process that includes the formation of the tert-butylpiperidine moiety, introduction of the Fmoc protecting group, and final carboxylation step. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions and solid-phase peptide synthesis have been employed to achieve high yields and purity levels. These methods not only streamline the production process but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.
In conclusion, 4-(4-tetrt-butylpipridin–1–y)–3-{(9H-fluoren–9–y)methoxyccrbonyl}amino}-4–oxobutanoic acid (CAS No. 2171627–12–4) represents a versatile and promising compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, bioconjugates, and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern drug discovery and development efforts.
2171627-12-4 (4-(4-tert-butylpiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)